Cas no 108320-97-4 (H-Thr-Asp-OH)

• Product Name: H-Thr-Asp-OH
• CAS No: 108320-97-4
• MF: C₈H₁₄N₂O₆
• MW: 234.206562519073
• MDL: MFCD00057849
• CID: 127914
• Update Time: 2025-07-20

H-Thr-Asp-OH Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-threonyl-
• 2-[(2-amino-3-hydroxybutanoyl)amino]butanedioic acid
• H-THR-ASP-OH
• Thr-Asp
• H-Thr-Asp-OH

• MDL： MFCD00057849
• Inchi： 1S/C8H14N2O6/c1-3(11)6(9)7(14)10-4(8(15)16)2-5(12)13/h3-4,6,11H,2,9H2,1H3,(H,10,14)(H,12,13)(H,15,16)/t3-,4+,6+/m1/s1
• InChI Key： IOWJRKAVLALBQB-IWGUZYHVSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(=O)O)CC(=O)O)=O)N

Computed Properties

• Exact Mass: 234.08522

Experimental Properties

• PSA: 149.95

Additional information on H-Thr-Asp-OH

Professional Introduction to Compound with CAS No. 108320-97-4 and Product Name H-Thr-Asp-OH

The compound with the CAS number 108320-97-4 and the product name H-Thr-Asp-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, chemically known as N-(2-amino-3-hydroxypropyl)-2-amino-3-methoxybutanedioic acid, is a synthetic peptide that has garnered considerable attention due to its unique structural properties and potential therapeutic applications.

Peptides such as H-Thr-Asp-OH are increasingly being explored for their role in modulating various biological pathways. The sequence of amino acids in this peptide, specifically threonine (Thr) followed by aspartic acid (Asp) with hydroxyl (OH) and methoxy (OCH₃) functional groups, contributes to its distinct chemical behavior and biological activity. This specific arrangement of functional groups makes it a valuable tool in the study of enzyme inhibition, receptor binding, and cellular signaling.

Recent studies have highlighted the importance of H-Thr-Asp-OH in the development of novel therapeutic agents. For instance, research has demonstrated its potential in inhibiting certain enzymes that are implicated in inflammatory responses. The hydroxyl group in threonine and the carboxyl groups in aspartic acid enable H-Thr-Asp-OH to interact with various biological targets, making it a versatile compound for drug design. Additionally, its stability under physiological conditions enhances its suitability for clinical applications.

The synthesis of H-Thr-Asp-OH involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to achieve this goal. These techniques allow for the efficient assembly of complex peptide structures, which is crucial for maintaining the biological activity of the compound.

In terms of biological activity, H-Thr-Asp-OH has shown promise in preclinical studies as a modulator of immune responses. Its ability to interact with specific receptors and enzymes suggests that it could be used to develop treatments for autoimmune diseases and infections. Furthermore, its potential role in regulating cellular processes makes it an attractive candidate for anti-cancer therapies.

The chemical properties of H-Thr-Asp-OH, including its solubility, stability, and bioavailability, have been thoroughly investigated. These properties are critical for determining its suitability for various applications, such as oral administration or intravenous injection. Studies have shown that H-Thr-Asp-OH exhibits good solubility in water, which facilitates its formulation into injectable solutions. Additionally, its stability under different pH conditions enhances its bioavailability.

One of the most exciting aspects of H-Thr-Asp-OH is its potential for use in targeted drug delivery systems. By incorporating this peptide into nanocarriers or other delivery mechanisms, researchers aim to enhance its specificity and efficacy. Such systems could improve the delivery of therapeutic agents to target tissues while minimizing side effects. This approach is particularly relevant for treating diseases that require localized action.

The regulatory landscape for peptides like H-Thr-Asp-OH is evolving rapidly. Regulatory agencies such as the FDA and EMA are increasingly recognizing the therapeutic potential of peptides and are establishing guidelines to facilitate their development and approval. This evolving framework provides opportunities for pharmaceutical companies to bring innovative peptide-based therapies to market more quickly.

Future research on H-Thr-Asp-OH is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this endeavor by helping researchers predict how different modifications will affect the compound's behavior. These tools can accelerate the discovery process by identifying promising candidates for further testing.

In conclusion, H-Thr-Asp-OH, with its unique chemical structure and biological activity, represents a significant advancement in biochemical research and pharmaceutical development. Its potential applications in modulating immune responses, inhibiting enzymes involved in inflammation, and serving as a building block for targeted drug delivery systems make it a compound of great interest. As research continues to uncover new insights into its properties and functions, H-Thr-Asp-OH is poised to play an important role in the development of next-generation therapeutics.